Cas no 386279-55-6 ([2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate)

• Product Name: [2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• CAS No: 386279-55-6
• MF: C₁₇H₁₅ClN₂O₃
• MW: 330.765603303909
• CID: 6406994
• PubChem ID: 2430446
• Update Time: 2025-10-28

[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate
• SMR000255630
• CHEMBL1726358
• 6-chloronicotinic acid [2-(3,4-dihydro-2H-quinolin-1-yl)-2-keto-ethyl] ester
• Z18370644
• HMS2539P03
• [2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxidanylidene-ethyl] 6-chloranylpyridine-3-carboxylate
• MLS000389357
• BDBM45565
• cid_2430446
• AKOS017001563
• EN300-26612414
• 2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl 6-chloropyridine-3-carboxylate
• 6-chloro-3-pyridinecarboxylic acid [2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl] ester
• 386279-55-6

• Inchi： 1S/C17H15ClN2O3/c18-15-8-7-13(10-19-15)17(22)23-11-16(21)20-9-3-5-12-4-1-2-6-14(12)20/h1-2,4,6-8,10H,3,5,9,11H2
• InChI Key： WISNRRLEHMNMAI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(N1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 330.0771200g/mol
• Monoisotopic Mass: 330.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on [2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate

Introduction to Compound CAS No 386279-55-6: [2-(3,4-Dihydro-2H-Quinolin-1-Yl)-2-Oxoethyl] 6-Chloropyridine-3-Carboxylate

The compound with CAS No 386279-55-6, named as [2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl] 6-chloropyridine-3-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a quinoline derivative with a chloropyridine moiety, making it a promising candidate for various applications in drug discovery and agrochemicals.

The quinoline moiety in this compound is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. This structure is known for its versatility and ability to participate in various chemical reactions, including electrophilic substitution and nucleophilic aromatic substitution. The presence of the dihydro form of quinoline adds further complexity to the molecule, as it introduces hydrogen atoms into the structure, potentially influencing its reactivity and stability.

The other part of the molecule, the 6-chloropyridine moiety, is a substituted pyridine ring with a chlorine atom at the sixth position. Chlorine substitution can significantly alter the electronic properties of the pyridine ring, making it more electron-deficient and reactive towards nucleophilic attack. This feature makes the compound potentially useful in various synthetic transformations and as an intermediate in drug design.

Recent studies have highlighted the potential of this compound in the development of new drugs targeting various diseases, including cancer and infectious diseases. For instance, researchers have explored its ability to inhibit key enzymes involved in cellular signaling pathways, such as kinases and proteases. The combination of the quinoline and chloropyridine moieties provides a unique platform for modulating these enzymes' activities, making this compound a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in agrochemicals. The chloropyridine moiety has been shown to exhibit pesticidal activity against various insects and pathogens, making it a promising candidate for developing new pesticides and fungicides. Furthermore, the quinoline derivative has been reported to possess antifungal properties, which could be harnessed for crop protection.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation reactions. These steps are carefully optimized to ensure high yields and purity of the final product. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has enabled researchers to confirm the structure and purity of this compound accurately.

From an environmental perspective, there is growing interest in understanding the fate and behavior of this compound in natural systems. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These studies are crucial for ensuring that any application of this compound does not pose significant risks to ecosystems or human health.

In conclusion, CAS No 386279-55-6 represents a versatile molecule with significant potential in both pharmaceutical and agrochemical industries. Its unique structure combines two functional groups that offer diverse reactivity and biological activity profiles. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.